(S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide

• IUPAC Name: (2S)-2-amino-N-(1-methylpiperidin-3-yl)-N-propan-2-ylpropanamide
• InChI: InChI=1S/C12H25N3O/c1-9(2)15(12(16)10(3)13)11-6-5-7-14(4)8-11/h9-11H,5-8,13H2,1-4H3/t10-,11?/m0/s1
• InChI Key: ADKSXRAGEQOHEM-VUWPPUDQSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C)C(=O)C(C)N
• Isomeric SMILES: C[C@@H](C(=O)N(C1CCCN(C1)C)C(C)C)N
• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol

Description

(S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide is a chiral piperidine derivative offered for research and development purposes. Compounds featuring the piperidine scaffold are among the most significant synthetic fragments in drug design, playing a vital role in the pharmaceutical industry . The specific stereochemistry ((S)-configuration) and the isopropyl-(1-methylpiperidin-3-yl)methyl substitution pattern make this compound a valuable intermediate for medicinal chemists exploring structure-activity relationships in novel active compounds. The piperidine ring is a privileged structure in medicinal chemistry, found in more than twenty classes of pharmaceuticals, as well as numerous alkaloids . The incorporation of a methyl group on the piperidine nitrogen is a common modification to fine-tune the compound's physicochemical properties and binding affinity. Similarly, the (S)-2-aminopropionamide (alaninamide) moiety provides a chiral center that can be critical for interactions with biological targets. Researchers can utilize this compound as a building block for developing potential therapeutic agents, with its core structure being relevant for central nervous system (CNS) targets, as suggested by the activity of closely related analogs . This product is intended for research applications only and is strictly not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions. Please refer to the provided Safety Data Sheet (SDS) for detailed hazard and handling information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Piperidine Ring: The synthesis begins with the preparation of the piperidine ring, which can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Isopropyl Group: The isopropyl group is introduced via alkylation reactions, often using isopropyl halides in the presence of a strong base.

Amidation Reaction: The final step involves the formation of the amide bond. This can be accomplished by reacting the amine with a suitable acyl chloride or anhydride under mild conditions.

Industrial Production Methods

In an industrial setting, the production of (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide may involve optimized reaction conditions to maximize yield and purity. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amine groups, leading to the formation of oxides or imines.

Reduction: Reduction reactions can be used to modify the functional groups, such as reducing the amide to an amine.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imines or oxides, while reduction can produce primary or secondary amines.

Scientific Research Applications

Pharmacological Research

Neurotransmitter Modulation
Research indicates that (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide plays a role in modulating glycine transporters, which are essential for maintaining synaptic function in the central nervous system. Its interactions with glycine receptors suggest potential therapeutic applications for neurological disorders such as schizophrenia and cognitive impairments . The compound's stereochemistry may influence its efficacy and selectivity in targeting these receptors.

Potential Therapeutic Applications
The ability of (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide to enhance glycine receptor activity positions it as a candidate for developing treatments aimed at:

• Schizophrenia : By modulating glutamatergic transmission through glycine receptors, the compound may help alleviate symptoms associated with this disorder.
• Cognitive Impairments : Its potential to improve synaptic function could be beneficial in treating various cognitive deficits.

Several studies have explored the pharmacodynamics and pharmacokinetics of (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide:

• Study on Glycine Transport Inhibition : Research demonstrated that this compound effectively inhibits glycine transporters, leading to increased synaptic concentrations of glycine and enhanced receptor activation.
• Potential in Cognitive Enhancement : Animal models have shown improvements in cognitive function when administered (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide, suggesting its role in enhancing learning and memory processes .

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Substituents on the Piperidine Ring

• Target Compound : Features a 1-methyl-piperidin-3-yl group. The piperidine ring’s saturation and methyl substitution influence conformational flexibility and lipophilicity .
• 2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide: Replaces the piperidin-3-yl group with a piperidin-3-ylmethyl substituent.
• (S)-2-Amino-N-isopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-propionamide: Substitutes the piperidine ring with a thiophene-containing oxoethyl group.

Alkyl Group Modifications

• 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide: Replaces the isopropyl group with a cyclopropyl moiety. The cyclopropyl’s ring strain may rigidify the molecule, affecting target engagement .
• (S)-2-Amino-N-methyl-N-(3-nitrobenzyl)-propanamide: Incorporates a nitrobenzyl group, introducing strong electron-withdrawing effects. This could enhance metabolic stability but reduce solubility due to increased hydrophobicity .

Heterocyclic Replacements

• (S)-2-Amino-N-isopropyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide: Features a pyrazinyl group, which adds hydrogen-bonding capability and aromaticity. This modification may improve binding to enzymes or receptors requiring planar interactions .

Data Table: Key Structural and Molecular Features

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Features
(S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide	C₁₃H₂₆N₃O	252.37 g/mol	Isopropyl, 1-methyl-piperidin-3-yl	Chiral center, balanced lipophilicity
2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide	C₁₄H₂₈N₃O	254.39 g/mol	Piperidin-3-ylmethyl	Increased steric bulk
(S)-2-Amino-N-isopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-propionamide	C₁₃H₂₁N₃O₂S	307.39 g/mol	Thiophene-oxoethyl	Aromatic π-π interactions, higher polarity
(S)-2-Amino-N-methyl-N-(3-nitrobenzyl)-propanamide	C₁₁H₁₅N₃O₃	237.26 g/mol	3-Nitrobenzyl	Electron-withdrawing nitro group
(S)-2-Amino-N-isopropyl-N-(2-oxo-2-pyrazin-2-yl-ethyl)-propionamide	C₁₂H₂₁N₅O₂	291.33 g/mol	Pyrazin-2-yl-oxoethyl	Hydrogen-bonding potential

Data derived from .

Physicochemical and Functional Insights

• Lipophilicity: The target compound’s piperidine ring and isopropyl group confer moderate lipophilicity, suitable for blood-brain barrier penetration.
• Metabolic Stability : The 1-methyl-piperidin-3-yl group in the target compound may resist oxidative metabolism compared to analogs with heterocyclic or aromatic substituents (e.g., thiophene or pyrazine), which could undergo cytochrome P450-mediated modifications .
• Stereochemical Impact : The (S)-configuration in the target compound and its analogs is critical for enantioselective interactions, as seen in receptor-binding studies of related chiral amines .

Biological Activity

(S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide, also known by its CAS number 1401665-27-7, is a chiral amino acid derivative that has garnered attention for its potential biological activities, particularly in the modulation of neurotransmitter systems. This compound's unique structure, which includes a propionamide moiety and an isopropyl group attached to a piperidine ring, suggests significant pharmacological properties.

Chemical Structure and Properties

• Molecular Formula : C12H25N3O
• Molecular Weight : 227.35 g/mol
• CAS Number : 1401665-27-7

The compound's stereochemistry plays a crucial role in its biological interactions and efficacy, particularly regarding its activity on glycine receptors and transporters.

Research indicates that (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide functions primarily as an inhibitor of glycine transporters. Glycine is a key neurotransmitter in the central nervous system, involved in various neurological processes including synaptic transmission and cognitive function. The modulation of glycine receptor activity by this compound has implications for therapeutic applications in treating neurological disorders such as schizophrenia and cognitive impairments .

Neurotransmitter Modulation

The compound has been shown to significantly influence neurotransmitter systems, particularly:

• Glycine Receptors : It enhances synaptic transmission by inhibiting glycine transporters, thereby increasing the availability of glycine in the synaptic cleft. This action can potentially alleviate symptoms associated with disorders such as schizophrenia .

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds highlights the unique aspects of (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide:

Compound Name	Structural Features	Biological Activity	Unique Aspects
(R)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-yl)propionamide	Similar amino acid structure but different stereochemistry	Potentially different receptor interactions	Enantiomeric differences may lead to varying efficacy
N-Methyl-(S)-1-methylpiperidine	Lacks propionamide group	Limited biological activity compared to propionamides	Simpler structure without amino acid functionality
1-Methylpiperidine	Basic piperidine structure	Minimal biological activity	No functional groups for significant interactions

This table illustrates how the specific combination of structural features and stereochemistry enhances the potential therapeutic applications of (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide.

Glycine Transporter Inhibition

In studies focusing on glycine transporter inhibition, (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-yl)-propionamide demonstrated a marked ability to enhance glycine receptor-mediated neurotransmission. This was evidenced by increased synaptic responses in animal models, suggesting potential applications in treating conditions characterized by impaired glycinergic signaling .

Potential Therapeutic Applications

The compound's influence on neurotransmitter systems positions it as a candidate for further investigation in:

• Schizophrenia Treatment : By modulating glycine levels, it may help mitigate symptoms associated with this disorder.
• Cognitive Impairments : Its mechanisms may offer new avenues for addressing cognitive deficits observed in various neurological conditions .

Q & A

Q. What statistical approaches are recommended for analyzing dose-response data in receptor binding assays?

• Fit data to a four-parameter logistic model (GraphPad Prism) to calculate EC$_{50}$ and Hill coefficients. Use bootstrap resampling (n=1000) to estimate confidence intervals .